AbstractChemosensing of ions has gained considerable attention by chemists. Insight into the mechanism involved between sensors and ions always fascinates researchers to develop economical, sensitive, selective, and robust sensors. This review comprehensively explores the mechanism of interaction between Imidazole sensors and anions. With most of the research concentrating only on fluoride and cyanide, this review has highlighted a large gap in various anions detection including SCN−, Cr2O72−, CrO42−, H2PO4−, NO2−, and HSO4−.This study also includes a critical analysis of different mechanisms and their respective limits of detection, with a discussion of the reported results.

AbstractGram-positive bacterial infections are among the most serious diseases related with high mortality rates and huge healthcare costs especially with the rise of antibiotic-resistant strains that limits treatment options. Thus, development of new antibiotics combating these multi-drug resistant bacteria is crucial. Oxazolidinone antibiotics are the only totally synthetic group of antibiotics that showed activity against multi-drug resistant Gram positive bacteria including MRSA because of their unique mechanism of action in targeting protein synthesis. This group include approved marketed members (tedizolid, linezolid and contezolid) or those under development (delpazlolid, radezolid and sutezolid). Due to the significant impact of this class, larger number of analytical methods were required to meet the needs of both clinical and industrial studies. Analyzing these drugs either alone or with other antimicrobial agents commonly used in ICU, in the presence of pharmaceutical or endogenous biological interferences, or in the presence of matrix impurities as metabolites and degradation products poses a big analytical challenge. This review highlights current analytical approaches published in the last decade (2012–2022) that dealt with the determination of these drugs in different matrices and discusses their advantages and disadvantages. Various techniques have been described for their determination including chromatographic, spectroscopic, capillary electrophoretic and electroanalytical methods. The review comprises six sections (one for each drug) with their related tables that depict critical figures of merit and some experimental conditions for the reviewed methods. Furthermore, future perspectives about the analytical methodologies that can be developed in the near future for determination of these drugs are suggested.

AbstractIn modern medical diagnostics, where analytical chemistry plays a key role, fast and accurate identification of pathogens is becoming increasingly important. Infectious diseases pose a growing threat to public health due to population growth, international air travel, bacterial resistance to antibiotics, and other factors. For instance, the detection of SARS-CoV-2 in patient samples is a key tool to monitor the spread of the disease. While there are several techniques for identifying pathogens by their genetic code, most of these methods are too expensive or slow to effectively analyze clinical and environmental samples that may contain hundreds or even thousands of different microbes. Standard approaches (e.g., culture media and biochemical assays) are known to be very time- and labor-intensive. The purpose of this review paper is to highlight the problems associated with the analysis and identification of pathogens that cause many serious infections. Special attention was paid to the description of mechanisms and the explanation of the phenomena and processes occurring on the surface of pathogens as biocolloids (charge distribution). This review also highlights the importance of electromigration techniques and demonstrates their potential for pathogen pre-separation and fractionation and demonstrates the use of spectrometric methods, such as MALDI-TOF MS, for their detection and identification.

AbstractPetroleum-containing substance (PCS) is a general term used for petroleum and its derivatives. A comprehensive characterization of PCSs is crucial for resource exploitation, economic development and environmental protection. Fluorescence spectroscopy, especially excitation-emission matrix fluorescence (EEMF) spectroscopy, has been proved to be a powerful tool to characterize PCSs since its remarkable sensitivity, selectivity, simplicity and high efficiency. However, there is a lack of systematic review focusing on this field in the literature. This paper reviews the fundamental principles and measurements of EEMF for characterizing PCSs, and makes a systematic introduction to various information mining methods including basic peak information extraction, spectral parameterization and some commonly used chemometric methods. In addition, recent advances in applying EEMF to characterize PCSs during the whole life-cycle process of petroleum are also revisited. Furthermore, the current limitations of EEMF in the measurement and characterization of PCSs are discussed and corresponding solutions are provided. For promoting the future development of this field, the urgent need to build a relatively complete EEMF fingerprint library to trace PCSs, not only pollutants but also crude oil and petroleum products, is proposed. Finally, the extensions of EEMF to high-dimensional chemometrics and deep learning are prospected, with the expectation of solving more complex systems and problems.

AbstractLeaf chlorophyll is vital for plants because it helps them get energy through the process of photosynthesis. The present review thus examines various leaf chlorophyll content estimation techniques in laboratories and outdoor field conditions. The review consists of two sections: (1) destructive and (2) nondestructive methods for chlorophyll estimation. Through this review, we could find that Arnon’s spectrophotometry method is the most popular and simplest method for the estimation of leaf chlorophyll under laboratory conditions. While android-based applications and portable equipment for the quantification of chlorophyll content are useful for onsite utilities. The algorithm used in these applications and equipment is trained for specific plants rather than being generalized across all plants. In the case of hyperspectral remote sensing, more than 42 hyperspectral indices were observed for chlorophyll estimations, and among these red-edge-based indices were found to be more appropriate. This review recommends that hyperspectral indices such as the three-band hyperspectral vegetation index, Chlgreen, Triangular Greenness Index, Wavelength Difference Index, and Normalized Difference Chlorophyll are generic and can be used for chlorophyll estimations of various plants. It was also observed that Artificial Intelligence (AI) and Machine Learning (ML)-based algorithms such as Random Forest, Support Vector Machine, and Artificial Neural Network regressions are the most suited and widely applied algorithms for chlorophyll estimation using the above hyperspectral data. It was also concluded that comparative studies are required in order to understand the advantages and disadvantages of reflectance-based vegetation indices and chlorophyll fluorescence imaging methods for chlorophyll estimations to comprehend their efficiency.

AbstractNeonicotinoids (NNIs) are neuro-active and systemic insecticides widely used to protect crops from pest attack. During the last decades, there has been an increase concern about their uses and toxic effects, especially to beneficial and non-target insects such as pollinators. To assess potential health hazards and the environmental impacts derived from NNIs uses, a great variety of analytical procedures for the determination of their residues and their metabolites at trace level in environmental, biological and food samples have been reported. Due to the complexity of the samples, efficient sample pretreatment methods have been developed, which include mostly clean-up and preconcentration steps. On the other hand, among the analytical techniques used for their determination, high-performance liquid chromatography (HPLC) coupled to ultraviolet (UV) or mass spectrometry (MS) detection is the most widely used, although capillary electrophoresis (CE) has also been employed in the last years, considering some improvements in sensitivity when coupling with new MS detectors. In this review, we present a critical overview of analytical methods based on HPLC and CE reported in the last decade, discussing relevant and innovative sample treatments for the analysis of environmental, food and biological samples.

AbstractCarbon nanotubes (CNTs), are safe, biocompatible, bioactive, and biodegradable materials, and have sparked a lot of attention due to their unique characteristics in a variety of applications, including medical and dye industries, paper manufacturing and water purification. CNTs also have a strong film-forming potential, permitting them to be widely employed in constructing sensors and biosensors. This review concentrates on the application of CNT-based nanocomposites in the production of electrochemical sensors and biosensors. It emphasizes the synthesis and optimization of CNT-based sensors for a range of applications and outlines the benefits of using CNTs for biomolecule immobilization. In addition, the use of molecularly imprinted polymer (MIP)-CNTs in the production of electrochemical sensors is also discussed. The challenges faced by the current CNTs-based sensors, along with some the future perspectives and their future opportunities, are also briefly explained in this paper.

AbstractIn the past few years, synthetic biologists have established some biological elements and bioreactors composed of nucleotides under the guidance of engineering methods. Following the concept of engineering, the common bioreactor components in recent years are introduced and compared. At present, biosensors based on synthetic biology have been applied to water pollution monitoring, disease diagnosis, epidemiological monitoring, biochemical analysis and other detection fields. In this paper, the biosensor components based on synthetic bioreactors and reporters are reviewed. In addition, the applications of biosensors based on cell system and cell-free system in the detection of heavy metal ions, nucleic acid, antibiotics and other substances are presented. Finally, the bottlenecks faced by biosensors and the direction of optimization are also discussed.

AbstractDespite being extremely old concepts, plasmonics and surface plasmon resonance-based biosensors have been increasingly popular in the recent two decades due to the growing interest in nanooptics and are now of relevant significance in regards to applications associated with human health. Plasmonics integration into point-of-care devices for health surveillance has enabled significant levels of sensitivity and limit of detection to be achieved and has encouraged the expansion of the fields of study and market niches devoted to the creation of quick and incredibly sensitive label-free detection. The trend reflects in wearable plasmonic sensor development as well as point-of-care applications for widespread applications, demonstrating the potential impact of the new generation of plasmonic biosensors on human well-being through the concepts of personalized medicine and global health. In this context, the aim here is to discuss the potential, limitations, and opportunities for improvement that have arisen as a result of the integration of plasmonics into microsystems and lab-on-chip over the past five years. Recent applications of plasmonic biosensors in microsystems and sensor performance are analyzed. The final analysis focuses on the integration of microfluidics and lab-on-a-chip with quantum plasmonics technology prospecting it as a promising solution for chemical and biological sensing. Here it is underlined how the research in the field of quantum plasmonic sensing for biological applications has flourished over the past decade with the aim to overcome the limits given by quantum fluctuations and noise. The significant advances in nanophotonics, plasmonics and microsystems used to create increasingly effective biosensors would continue to benefit this field if harnessed properly.

AbstractHelicobacter pylori (H. pylori) is a bacterium that can colonize human gastric epithelial cells and cause H. pylori infection, closely related to many gastric diseases. Compared with conventional H. pylori detection methods, emerging diagnostic approaches (such as biosensors) have become potentially more effective alternatives due to their high sensitivity, good selectivity and noninvasiveness. This review begins with a brief overview of H. pylori infection, the processes that lead to diseases, and current diagnostic methods. Subsequently, advanced biosensors in different target-based for diagnosing H. pylori infection are focused, including the detection of H. pylori-related nucleic acid, H. pylori-related protein (such as the cytotoxin, urease), and intact H. pylori. In addition, prospects for the development of H. pylori detection methods are also discussed in the end.